Cas no 1184607-20-2 (1-(3-BROMOPHENYL)PENTAN-2-AMINE)

• Product Name: 1-(3-BROMOPHENYL)PENTAN-2-AMINE
• CAS No: 1184607-20-2
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5596486
• PubChem ID: 60818103
• Update Time: 2023-08-15

1-(3-BROMOPHENYL)PENTAN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMOPHENYL)PENTAN-2-AMINE
• Benzeneethanamine, 3-bromo-α-propyl-
• N14533
• 1184607-20-2

• Inchi： 1S/C11H16BrN/c1-2-4-11(13)8-9-5-3-6-10(12)7-9/h3,5-7,11H,2,4,8,13H2,1H3
• InChI Key： YDEHAQSJFSGFTD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Br)=C1)C(N)CCC

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų